Cas no 926270-71-5 (tert-butyl(2,4-dimethylphenyl)methylamine)

• Product Name: tert-butyl(2,4-dimethylphenyl)methylamine
• CAS No: 926270-71-5
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5040937
• PubChem ID: 16774947
• Update Time: 2025-10-30

tert-butyl(2,4-dimethylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• tert-butyl[(2,4-dimethylphenyl)methyl]amine
• tert-butyl(2,4-dimethylphenyl)methylamine

• Inchi： 1S/C13H21N/c1-10-6-7-12(11(2)8-10)9-14-13(3,4)5/h6-8,14H,9H2,1-5H3
• InChI Key： OTFHIZALQHNZCG-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C)=CC=1C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• XLogP3: 3
• Topological Polar Surface Area: 12

Additional information on tert-butyl(2,4-dimethylphenyl)methylamine

Comprehensive Overview of tert-butyl(2,4-dimethylphenyl)methylamine (CAS No. 926270-71-5)

The compound tert-butyl(2,4-dimethylphenyl)methylamine (CAS No. 926270-71-5) is a specialized organic amine with a unique structural framework. Its molecular structure features a tert-butyl group attached to a 2,4-dimethylphenyl ring, further modified by a methylamine moiety. This configuration imparts distinct chemical properties, making it valuable in pharmaceutical intermediates, agrochemical research, and material science applications. The CAS No. 926270-71-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in global databases.

In recent years, the demand for tert-butyl(2,4-dimethylphenyl)methylamine has surged due to its role in synthesizing high-performance polymers and bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting neurological and metabolic disorders. The compound’s steric hindrance and electron-donating effects from the tert-butyl and dimethylphenyl groups enhance its reactivity in catalytic processes, aligning with trends in sustainable chemistry.

One of the most frequently searched questions about CAS No. 926270-71-5 revolves around its synthetic routes and purification methods. Optimized protocols often involve Grignard reactions or reductive amination, with HPLC or column chromatography for purification. Environmental concerns have also driven interest in green synthesis alternatives, such as solvent-free or microwave-assisted techniques, which reduce waste and energy consumption—a priority for modern labs.

The tert-butyl(2,4-dimethylphenyl)methylamine market is influenced by advancements in AI-driven molecular design and high-throughput screening. Computational tools like quantum mechanical modeling predict its interactions in complex systems, accelerating R&D cycles. Additionally, its stability under varying pH conditions makes it a candidate for controlled-release formulations, a hot topic in pharmaceutical innovation.

Safety and handling of 926270-71-5 are another focus area. While not classified as hazardous, proper storage in anhydrous conditions and inert atmospheres is recommended to prevent degradation. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe use in industrial and academic settings, addressing user queries about legal status and global availability.

In material science, tert-butyl(2,4-dimethylphenyl)methylamine contributes to advanced coatings and adhesives, leveraging its hydrophobic properties. Its integration into nanocomposites for electronics and aerospace applications highlights its versatility, resonating with searches for next-generation materials.

To summarize, CAS No. 926270-71-5 represents a multifaceted compound bridging chemistry and technology. Its applications span from life sciences to industrial materials, driven by evolving research trends and sustainability goals. As innovation continues, this compound will likely remain a keystone in synthetic chemistry, answering both current and future scientific challenges.